Cas no 2157-50-8 ((1E)-1-phenylpropan-1-one oxime)

• Product Name: (1E)-1-phenylpropan-1-one oxime
• CAS No: 2157-50-8
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 911895
• PubChem ID: 5385533
• Update Time: 2025-11-02

(1E)-1-phenylpropan-1-one oxime Chemical and Physical Properties

Names and Identifiers

• (1E)-1-phenylpropan-1-one oxime
• 1-phenyl-1-propanone oxime
• 1-phenylpropan-1-one oxime
• 1'-propiophenone oxime
• ethyl phenyl ketone oxime
• N-hydroxy-1-phenylpropan-1-imine
• phenyl ethyl ketoxime
• propiophenone oxime
• 2157-50-8
• 1-Propanone, 1-phenyl-, oxime
• SCHEMBL2776027
• (E)-Propiophenoneoxime
• (E)-1-phenylpropan-1-one oxime
• AKOS005110928
• (1E)-1-phenyl-1-propanone oxime
• (E)-Propiophenone oxime

• Inchi： 1S/C9H11NO/c1-2-9(10-11)8-6-4-3-5-7-8/h3-7,11H,2H2,1H3/b10-9+
• InChI Key： MDLJMYBJBOYUNJ-MDZDMXLPSA-N
• SMILES： O/N=C(/C1C=CC=CC=1)\CC

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.99g/cm3
• Boiling Point: 260.8ºC at 760 mmHg
• Flash Point: 150.1ºC
• Refractive Index: 1.514
• PSA: 32.59000
• LogP: 2.27490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1E)-1-phenylpropan-1-one oxime

Comprehensive Analysis of (1E)-1-phenylpropan-1-one oxime (CAS No. 2157-50-8): Properties, Applications, and Industry Trends

The chemical compound (1E)-1-phenylpropan-1-one oxime (CAS No. 2157-50-8) is a specialized organic molecule with a growing presence in pharmaceutical and agrochemical research. Characterized by its oxime functional group and phenylpropanone backbone, this compound has garnered attention for its versatile reactivity and potential applications in synthetic chemistry. Researchers frequently search for terms like "(1E)-1-phenylpropan-1-one oxime synthesis" or "CAS 2157-50-8 applications", reflecting its relevance in modern organic synthesis.

Recent studies highlight the role of (1E)-1-phenylpropan-1-one oxime as a precursor in the development of biologically active molecules. Its oxime moiety is particularly valuable for constructing heterocyclic compounds, a topic trending in drug discovery forums and green chemistry initiatives. The compound’s E-configuration (indicated by "1E" in its name) is critical for stereoselective reactions, a hot topic in asymmetric synthesis discussions. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are commonly employed to verify its structure, addressing frequent queries like "how to characterize CAS 2157-50-8".

From an industrial perspective, 2157-50-8 is increasingly referenced in patents related to crop protection agents and pharmaceutical intermediates. Sustainability-focused searches, such as "eco-friendly synthesis of phenylpropanone oxime derivatives", align with the compound’s potential in green solvent systems. Its stability under mild conditions makes it a candidate for flow chemistry applications—a trending methodology in process optimization circles. Regulatory databases often list this compound under its IUPAC name, emphasizing the importance of precise nomenclature in global chemical compliance.

Emerging research explores the photophysical properties of (1E)-1-phenylpropan-1-one oxime, connecting it to OLED material development—a subject dominating materials science searches. Computational chemists investigate its molecular docking potential, responding to queries like "oxime compounds in silico studies". The compound’s logP value and hydrogen bonding capacity are frequently analyzed parameters, crucial for ADMET prediction in medicinal chemistry projects.

In analytical applications, CAS 2157-50-8 serves as a reference standard for chromatographic methods, particularly in LC-MS workflows. Laboratories often inquire about "(1E)-1-phenylpropan-1-one oxime solubility" or "storage conditions for oxime compounds", underscoring practical handling considerations. Recent publications discuss its use in click chemistry reactions, aligning with the demand for modular synthesis approaches in peer-reviewed literature.

The commercial availability of 2157-50-8 through specialty chemical suppliers has expanded, with procurement searches emphasizing "high-purity phenylpropanone oxime" and "bulk quantities CAS 2157-50-8". Quality control protocols typically include melting point determination and residual solvent analysis, addressing industry concerns about batch-to-batch consistency. Its compatibility with microwave-assisted synthesis techniques positions it favorably in high-throughput screening applications.

Future directions for (1E)-1-phenylpropan-1-one oxime research may involve nanocatalysis applications or bioconjugation strategies, topics generating buzz in scientific conferences. The compound’s structure-activity relationships continue to be explored through QSAR modeling, responding to the persistent interest in rational drug design methodologies. As regulatory landscapes evolve, documentation of its environmental fate and biodegradation pathways will likely become prominent discussion points in chemical safety assessments.